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Introduction
Anagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2

diabetes.[1][2][3] A simple, rapid, and cost-effective UV spectrophotometric method can be

employed for the quantitative analysis of Anagliptin hydrochloride in bulk and pharmaceutical

dosage forms. This document provides detailed application notes and protocols for this

analytical method, validated according to the International Conference on Harmonisation (ICH)

guidelines.[1][2][3][4]

Principle
The method is based on the measurement of the absorbance of Anagliptin hydrochloride in a

suitable solvent at its wavelength of maximum absorbance (λmax). The concentration of the

drug is directly proportional to its absorbance, following the Beer-Lambert law. Several

spectrophotometric methods have been developed for the estimation of Anagliptin, including

zero-order, first-order, and second-order derivative techniques, as well as the area under the

curve (AUC) method.[1][2] This protocol will focus on the straightforward zero-order UV

spectrophotometric method.
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The following tables summarize the key quantitative data for the UV spectrophotometric

analysis of Anagliptin hydrochloride.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
246 nm [4]

Solvent Distilled Water [4]

Validation Parameter Result Reference

Linearity Range 2-15 µg/mL [1][4]

Correlation Coefficient (r²) > 0.999 [1][4]

Accuracy (% Recovery) 98.18 - 99.98% [4]

Precision (% RSD) < 2% [4]

Limit of Detection (LOD) 0.5439 µg/mL [4]

Limit of Quantification (LOQ) 1.648 µg/mL [4]

Experimental Protocols
Materials and Equipment

Apparatus:

UV-Visible Spectrophotometer (Double Beam)

1 cm matched quartz cuvettes

Analytical balance

Volumetric flasks (10 mL, 100 mL)

Pipettes

Sonicator
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Chemicals:

Anagliptin hydrochloride pure drug (working standard)

Distilled water (analytical grade)

Anagliptin hydrochloride tablets (sample)

Preparation of Solutions
2.1. Preparation of Standard Stock Solution (100 µg/mL)

Accurately weigh 10 mg of Anagliptin hydrochloride working standard.

Transfer it into a 100 mL volumetric flask.

Add about 70 mL of distilled water and sonicate for 10 minutes to dissolve the drug

completely.

Make up the volume to 100 mL with distilled water.

2.2. Preparation of Working Standard Solutions

From the standard stock solution, pipette out appropriate aliquots into a series of 10 mL

volumetric flasks.

Dilute with distilled water to obtain final concentrations in the linearity range (e.g., 2, 4, 6, 8,

10, 12, 14 µg/mL).

2.3. Preparation of Sample Solution (from Tablets)

Weigh and finely powder 20 Anagliptin hydrochloride tablets.

Accurately weigh a quantity of the powder equivalent to 10 mg of Anagliptin hydrochloride.

Transfer it to a 100 mL volumetric flask.

Add about 70 mL of distilled water and sonicate for 15 minutes to ensure complete

dissolution of the drug.
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Make up the volume to 100 mL with distilled water and mix well.

Filter the solution through a suitable filter paper (e.g., Whatman filter paper No. 41).

From the filtered solution, pipette out a suitable aliquot and dilute with distilled water to

obtain a final concentration within the linearity range.

Spectrophotometric Analysis
Set the UV-Visible spectrophotometer to scan in the range of 200-400 nm.

Use distilled water as the blank.

Scan the prepared working standard solutions to determine the wavelength of maximum

absorbance (λmax). The reported λmax for Anagliptin in distilled water is around 246 nm.[4]

Set the instrument to measure the absorbance at the determined λmax.

Measure the absorbance of all the working standard solutions and the sample solution.

Calibration Curve and Quantification
Plot a calibration curve of absorbance versus concentration for the working standard

solutions.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (r²).

Determine the concentration of Anagliptin hydrochloride in the sample solution using the

calibration curve or the regression equation.

Calculate the amount of Anagliptin hydrochloride in the tablet formulation.
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Caption: Experimental workflow for UV spectrophotometric analysis.
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Anagliptin Concentration Beer-Lambert Law
(A = εbc)
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Caption: Relationship between concentration, absorbance, and quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12404211?utm_src=pdf-body-img
https://www.benchchem.com/product/b12404211?utm_src=pdf-custom-synthesis
https://discovery.researcher.life/search/article?doi=10.5530/phm.2016.7.19&utm_source=oa.mg&utm_campaign=oa.mg_button&utm_medium=oa.mg_medium&secondary_source=oa.mg_button
https://www.researchgate.net/publication/306363102_Development_and_Validation_of_Five_Simple_UV-Spectrophotometry_Methods_for_Estimation_of_Anagliptin_in_Bulk_and_in-house_Tablets
https://zenodo.org/records/14857036
https://zenodo.org/records/14857036
https://www.researchgate.net/publication/286466889_Development_and_validation_of_analytical_method_for_estimation_of_anagliptin_in_tablet_dosage_form_by_UV_spectrophotometric_method
https://www.benchchem.com/product/b12404211#uv-spectrophotometric-analysis-of-anagliptin-hydrochloride-in-solution
https://www.benchchem.com/product/b12404211#uv-spectrophotometric-analysis-of-anagliptin-hydrochloride-in-solution
https://www.benchchem.com/product/b12404211#uv-spectrophotometric-analysis-of-anagliptin-hydrochloride-in-solution
https://www.benchchem.com/product/b12404211#uv-spectrophotometric-analysis-of-anagliptin-hydrochloride-in-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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